Cas no 129261-94-5 (2,4(1H,3H)-Pyrimidinedione,1-[2,3-bis(hydroxymethyl)cyclobutyl]-5-methyl-, [1R-(1a,2b,3a)]- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[2,3-bis(hydroxymethyl)cyclobutyl]-5-methyl-, [1R-(1a,2b,3a)]- (9CI)
• CAS No: 129261-94-5
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 175260
• Update Time: 2024-01-25

2,4(1H,3H)-Pyrimidinedione,1-[2,3-bis(hydroxymethyl)cyclobutyl]-5-methyl-, [1R-(1a,2b,3a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[2,3-bis(hydroxymethyl)cyclobutyl]-5-methyl-, [1R-(1a,2b,3a)]- (9CI)
• 2,4(1H,3H)-Pyrimidinedione, 1-[2,3-bis(hydroxymethyl)cyclobutyl]-5-methyl-, [1R-(1α,2β,3α)]- (9CI)

• Inchi： 1S/C11H16N2O4/c1-6-3-13(11(17)12-10(6)16)9-2-7(4-14)8(9)5-15/h3,7-9,14-15H,2,4-5H2,1H3,(H,12,16,17)/t7-,8-,9-/m0/s1
• InChI Key： CQZYBCKQQXXILW-CIUDSAMLSA-N
• SMILES： C1(=O)N([C@H]2C[C@@H](CO)[C@@H]2CO)C=C(C)C(=O)N1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 240.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.337
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.54
• pka: 9.84±0.10(Predicted)